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Chemical Profile and Physical Data

The table below summarizes the fundamental information for 4-Nitrophthalamide.

Property Details

CAS Number 13138-53-9 [1]

Systematic Name 4-Nitrobenzene-1,2-dicarboxamide [2]

Molecular Formula C₈H₇N₃O₄ [1] [2]

Molecular Weight 209.16 g/mol [1]

Melting Point 465–469 K (192–196 °C) [2]. Another study reports 223 °C [3].

Application Intermediate in the synthesis of phthalocyanines and phthalonitriles [1] [3].

Synthesis and Experimental Protocols

4-Nitrophthalamide is a key precursor in synthesizing phthalocyanine complexes. The following workflow

illustrates its role and the subsequent reaction steps.
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Synthetic pathway from phthalamide to metal phthalocyanine [3].

Detailed Experimental Procedure

The synthesis begins with the nitration of phthalamide, followed by a dehydration step to form a key nitrile

intermediate [3].

Synthesis of 4-Nitrophthalamide from 4-Nitrophthalimide
Procedure: Stir a mixture of 4-nitrophthalimide and concentrated ammonium hydroxide

(NH₄OH) at room temperature for 24 hours [2].
Work-up and Isolation: Filter the resulting off-white precipitate under vacuum and wash it with

cold water to obtain the pure title compound [2]. This method yields approximately 64% [2].
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Conversion to 4-Nitrophthalonitrile
Procedure: Dehydrate 4-Nitrophthalamide using thionyl chloride (SOCl₂) in an N,N-
Dimethylformamide (DMF) solvent system [3].

Note: This step is crucial for preparing the phthalonitrile ligand required for cyclotetramerization
into phthalocyanines [3].

Characterization and Further Research

Reported Characterization: The synthesized compounds in the referenced study were characterized
by NMR, FT-IR, and UV-Vis spectrophotometry [3]. The electronic spectra of the resulting nickel

phthalocyanine complex in DMF showed an intense Q band absorption at 690 nm [3].
Safety Note: The compound is labeled "For Research Use Only. Not Intended for Diagnostic or
Therapeutic Use" [1].

Available data covers synthesis and some physical properties but lacks full spectroscopic details like NMR or

IR spectra. This information is typically found in specialized analytical data repositories.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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